Cas no 1897887-52-3 (1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine
• CAS No: 1897887-52-3
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5843531
• PubChem ID: 117333081
• Update Time: 2025-06-12

1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine
• 1897887-52-3
• EN300-1998049
• 1-{1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C15H22N2/c1-12(16)15(8-9-15)13-4-6-14(7-5-13)17-10-2-3-11-17/h4-7,12H,2-3,8-11,16H2,1H3
• InChI Key： JENKATZOYSSQNL-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CC(=CC=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine

Introduction to 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine (CAS No. 1897887-52-3)

1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine, also known by its CAS number 1897887-52-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as substituted cyclopropylamines, which have shown promising pharmacological properties in various therapeutic areas. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine is characterized by a cyclopropyl ring substituted with a phenyl group, which itself is functionalized with a pyrrolidine moiety. The presence of these specific functional groups imparts unique physical and chemical properties to the molecule. The cyclopropyl ring, being highly strained, contributes to the compound's reactivity and stability, while the pyrrolidine group provides additional steric and electronic effects that can influence its biological activity.

The synthesis of 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine typically involves several steps. One common approach is to start with a cyclopropyl derivative and functionalize it with a phenyl group through a suitable coupling reaction. Subsequently, the pyrrolidine moiety can be introduced via an amine substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

Biological Activities

1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent modulatory effects on various neurotransmitter systems, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE). These properties make it a potential candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In preclinical studies, 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine has demonstrated significant antidepressant-like effects in animal models of depression. It has been shown to increase serotonin levels in the brain by inhibiting serotonin reuptake transporters (SERTs). Additionally, the compound has exhibited anxiolytic properties in rodent models of anxiety, suggesting its potential as an alternative to traditional anxiolytic drugs.

Clinical Trials and Therapeutic Potential

The promising preclinical results have led to increased interest in evaluating the therapeutic potential of 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine in clinical settings. Several Phase I and Phase II clinical trials are currently underway to assess its safety, tolerability, and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its potential as an antidepressant and anxiolytic agent, recent studies have explored the use of 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine in other therapeutic areas. For instance, it has shown promise in alleviating symptoms of chronic pain by modulating nociceptive pathways. Furthermore, its ability to influence dopaminergic signaling makes it a candidate for treating Parkinson's disease and other movement disorders.

Mechanism of Action

The mechanism of action of 1-{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}ethan-1-amine is multifaceted and involves interactions with multiple neurotransmitter systems. One key aspect is its ability to modulate serotonin levels by inhibiting SERTs. This action enhances serotonergic neurotransmission, which is crucial for mood regulation and emotional well-being. Additionally, the compound's influence on dopaminergic signaling pathways suggests that it may also affect reward and motivation circuits in the brain.

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